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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and detailed safety data for 5-Methylhexanal. The information is intended to
support researchers, scientists, and drug development professionals in the safe handling,
storage, and use of this chemical.

Chemical Identification

Identifier Value

Chemical Name 5-Methylhexanal

Synonyms 5-Methylhexan-1-al, Isoheptanal
CAS Number 1860-39-5[1][2][3][4][5]
Molecular Formula C7H140[1][2][3][4][5]

Molecular Weight 114.19 g/mol [1][3]

Physicochemical Data

The following table summarizes key physicochemical properties of 5-Methylhexanal.
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Property Value Source
Colorless liquid with a strong,

Appearance (2]
pungent odor.

Boiling Point 141.2°C at 760 mmHg [4]

Flash Point 32.6°C [2][4]

Density 0.805 g/cm? [4]

Vapor Pressure 5.92 mmHg at 25°C [2][4]

Solubility

Soluble in water, alcohols, and

organic solvents.

[2]

Safety Information

5-Methylhexanal is classified as a flammable liquid and an irritant. Adherence to safety

protocols is essential when handling this chemical.

SHS H | Classificati

Classification Code Description

Flammable liquids H226 Flammable liquid and vapor[1]
Skin corrosion/irritation H315 Causes skin irritation[1]
Serious eye damage/eye ) o
o H319 Causes serious eye irritation[1]
irritation

Specific target organ toxicity — H335 May cause respiratory

single exposure

irritation[1]

GHS Pictograms

Pictogram Hazard

Flame Flammable

Exclamation Mark Irritant
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Precautionary Statements

A comprehensive list of precautionary statements is provided by the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Key statements include:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[6][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]
P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]
P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7][8]

P403+P235: Store in a well-ventilated place. Keep cool.[8]

Experimental Protocols for Safety Assessment

The following are summaries of standardized OECD guidelines relevant to the safety

assessment of a chemical like 5-Methylhexanal.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.[2]

Principle: A stepwise procedure is used with a limited number of animals per step. The
method is based on the classification of the substance into a toxicity class defined by LD50
cut-off values.[2]

Animal Model: Typically, rodents (usually female rats) are used.[9]

Procedure: The test substance is administered orally in a single dose to a group of animals.
[8] Observations for effects and mortality are made.[8] The procedure is designed to
minimize the number of animals required.[4]
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o Observation Period: Animals are observed for at least 14 days.[9]

e Endpoint: The number of animals that die within a defined period is used to classify the
substance.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline describes procedures to determine the potential of a substance to cause skin
irritation or corrosion.[10]

Principle: The substance is applied to the skin of an experimental animal in a single dose.
[10]

e Animal Model: The albino rabbit is the preferred species.[10]

e Procedure: A small area of the animal's skin is shaved, and the test substance is applied to a
small area (approximately 6 cm?) and covered with a gauze patch.[10] The exposure
duration is typically 4 hours.[10]

e Observation: The skin is examined for erythema and edema at specified intervals after patch
removal.[10] Observations are typically made at 1, 24, 48, and 72 hours after exposure.

» Endpoint: The degree of skin reaction is scored and evaluated to determine the irritant or
corrosive potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test guideline is used to assess the potential of a substance to cause eye irritation or
corrosion.[1][5]

e Principle: A single dose of the test substance is applied to one of the eyes of an experimental
animal, with the untreated eye serving as a control.[5]

e Animal Model: The albino rabbit is the recommended animal.[1]

e Procedure: The test substance is instilled into the conjunctival sac of one eye.[7]
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e Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[11] The
degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.[1]

o Endpoint: The scores are used to classify the irritancy level of the substance.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a general workflow for assessing the safety of a chemical
substance, incorporating both in vitro and in vivo testing methods as guided by regulatory
frameworks like the EPA and OECD.[12][13]
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Phase 1: Initial Assessment

Chemical Identification
(CAS, Structure, etc.)

Physicochemical Properties
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(Bxsting Toxiciy Data)

roceed ifdata is insufficient

Phase 2: In Vitro Testing
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(OECD 431, 439)

Eye Iritation
(e.9. BCOP - OECD 437)

Proceed based on
inviro resuls & reguiatory needs.

Phase 3: In Vivo Testing (Tiered Approach)

Phase 4: Risk CI &

Safety Data Sheet (SDS)
&Labeling

Click to download full resolution via product page

Caption: Chemical Safety Assessment Workflow.
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Handling and Storage

o Handling: Use in a well-ventilated area or under a fume hood.[8] Avoid contact with skin,
eyes, and clothing.[2] Wear appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat.[2]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[6] Keep containers tightly closed when not in use.[6] Store away from oxidizing agents.

First Aid Measures

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[8]

o Skin Contact: In case of contact, wash off with soap and plenty of water. Consult a physician.

[8]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[8]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[8]

This guide is intended for informational purposes and should not be a substitute for a
comprehensive Safety Data Sheet (SDS) and institutional safety protocols. Always consult the
SDS for 5-Methylhexanal before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://x-cellr8.com/regulatory-safety-testing/ocular-irritection/
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/how-epa-assesses-chemical-safety
https://www.epa.gov/risk/conducting-human-health-risk-assessment
https://www.benchchem.com/product/b128087#cas-number-and-safety-information-for-5-methylhexanal
https://www.benchchem.com/product/b128087#cas-number-and-safety-information-for-5-methylhexanal
https://www.benchchem.com/product/b128087#cas-number-and-safety-information-for-5-methylhexanal
https://www.benchchem.com/product/b128087#cas-number-and-safety-information-for-5-methylhexanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128087?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

